Cas no 123-05-7 (2-ethylhexanal)

2-ethylhexanal structure
2-ethylhexanal structure
2-ethylhexanal
123-05-7
C8H16O
128.21200
MFCD00006987
81973
31241

2-ethylhexanal Properties

Names and Identifiers

    • 2-ethylhexanal
    • 2-Ethylhexaldehyde
    • 2-Ethylhexyl Aldehyde
    • Octyl Aldehyde
    • 2-Ethylhexylal
    • 3-Formylheptane
    • Butylethylacetaldehyde
    • Ethylbutylacetaldehyde
    • NSC 42871
    • alpha-Ethylcaproaldehyde
    • alpha-Ethylhexanal
    • 2-ETHYLHEXAL
    • 2-ethyl-hexana
    • α-Ethylhexanal
    • ETHYLHEXANAL, 2-
    • Ethylhexaldehyde
    • hexanal,2-ethyl-
    • 2-Ethylhexan-1-al
    • ethylhexaldehydes
    • 2-Ethylhexylaldehyde
    • 2-ETHYLHEXANAL
    • +Expand
    • MFCD00006987
    • LGYNIFWIKSEESD-UHFFFAOYSA-N
    • InChI=1S/C8H16O/c1-3-5-6-8(4-2)7-9/h7-8H,3-6H2,1-2H3
    • CCCCC(CC)C=O
    • 1700556

Computed Properties

  • 128.12000
  • 0
  • 1
  • 5
  • 128.12
  • 9
  • 69
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 2.6
  • 2
  • 0
  • 17.1A^2

Experimental Properties

  • 2.40170
  • 17.07000
  • n20/D 1.415(lit.)
  • Slightly soluble in water.
  • 163°C
  • -85°C(lit.)
  • Fahrenheit: 111.2 ° f
    Celsius: 44 ° c
  • Very slightly soluble (0.77 g/l) (25 º C),
  • Colorless liquid. It has strong fragrance, and also has fragrance like chrysanthemum and gardenia
  • Air Sensitive
  • 0.822 g/mL at 25 °C(lit.)

2-ethylhexanal Security Information

2-ethylhexanal Customs Data

  • 2912190090

  • China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-ethylhexanal Synthesis

Synthetic Circuit 1

75-07-0 75-07-0
64-17-5 64-17-5
123-05-7 123-05-7
123-72-8 123-72-8
97-96-1 97-96-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ,  Amberlyst 15 Solvents: Cyclohexane ;  cooled; 1 h, 1.7 MPa, 60 °C; 15 min, cooled; 3 h, 100 °C
1.2 30 min, rt
Reference
Acetaldehyde as an ethanol derived bio-building block: an alternative to Guerbet chemistry.
Moore, Cameron M.; Staples, Orion; Jenkins, Rhodri W.; Brooks, Ty R.; Semelsberger, Troy A.; et al, Green Chemistry, 2017, 19(1), 169-174

2-ethylhexanal Related Literature

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